Cas no 1889306-84-6 (1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole)

• Product Name: 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole
• CAS No: 1889306-84-6
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5844549
• PubChem ID: 84734215
• Update Time: 2025-11-01

1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole
• 1-tert-butyl-4-[(pyrrolidin-3-yl)methyl]-1H-pyrazole
• 1889306-84-6
• EN300-1743679

• Inchi： 1S/C12H21N3/c1-12(2,3)15-9-11(8-14-15)6-10-4-5-13-7-10/h8-10,13H,4-7H2,1-3H3
• InChI Key： CMQMXRUFTMPGMK-UHFFFAOYSA-N
• SMILES： N1CCC(CC2C=NN(C=2)C(C)(C)C)C1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole

Introduction to 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole (CAS No. 1889306-84-6)

1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole, a compound with the CAS number 1889306-84-6, is a novel and intriguing molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole make it a promising candidate for various therapeutic applications.

The core structure of this compound is a pyrazole ring, which is substituted with a tert-butyl group at the 1-position and a pyrrolidine moiety at the 4-position. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties. The pyrrolidine moiety, particularly when attached via a methyl group, introduces additional flexibility and potential binding interactions with biological targets.

Recent studies have highlighted the potential of 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole has also been investigated for its potential as an anti-cancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole has also been studied in detail. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole in human subjects. Early results from phase I trials have shown promising safety profiles, with no serious adverse events reported at therapeutic doses. These findings have paved the way for phase II trials, which will focus on assessing the compound's efficacy in specific disease indications.

In conclusion, 1-tert-butyl-4-(pyrrolidin-3-yl)methyl-1H-pyrazole (CAS No. 1889306-84-6) represents a promising lead compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As more data become available from ongoing clinical trials, it is expected that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.